Cas no 903852-44-8 (3-{2-(4-Nitrophenyl)-1,3-thiazol-4-ylmethyl}-1,3-benzoxazol-2(3H)-one)

• Product Name: 3-{2-(4-Nitrophenyl)-1,3-thiazol-4-ylmethyl}-1,3-benzoxazol-2(3H)-one
• CAS No: 903852-44-8
• MF: C₁₇H₁₁N₃O₄S
• MW: 353.351942300797
• MDL: MFCD08293296
• CID: 3142354
• PubChem ID: 8073966
• Update Time: 2025-06-14

3-{2-(4-Nitrophenyl)-1,3-thiazol-4-ylmethyl}-1,3-benzoxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-((2-(4-Nitrophenyl)thiazol-4-yl)methyl)benzo[d]oxazol-2(3H)-one
• AKOS003397341
• LS-07167
• 3-{[2-(4-nitrophenyl)-1,3-thiazol-4-yl]methyl}-2,3-dihydro-1,3-benzoxazol-2-one
• 3-([2-(4-Nitrophenyl)-1,3-thiazol-4-yl]methyl)-1,3-benzoxazol-2(3h)-one
• 3-{[2-(4-nitrophenyl)-1,3-thiazol-4-yl]methyl}-1,3-benzoxazol-2(3H)-one
• 3-[[2-(4-nitrophenyl)-1,3-thiazol-4-yl]methyl]-1,3-benzoxazol-2-one
• STK735425
• 2(3H)-benzoxazolone, 3-[[2-(4-nitrophenyl)-4-thiazolyl]methyl]-
• ALBB-023045
• 903852-44-8
• 3-{2-(4-Nitrophenyl)-1,3-thiazol-4-ylmethyl}-1,3-benzoxazol-2(3H)-one

• MDL： MFCD08293296
• Inchi： 1S/C17H11N3O4S/c21-17-19(14-3-1-2-4-15(14)24-17)9-12-10-25-16(18-12)11-5-7-13(8-6-11)20(22)23/h1-8,10H,9H2
• InChI Key： SFRPRRYYJJRCMC-UHFFFAOYSA-N
• SMILES： S1C=C(CN2C(=O)OC3C=CC=CC2=3)N=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 353.04702701Da
• Monoisotopic Mass: 353.04702701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 3-{2-(4-Nitrophenyl)-1,3-thiazol-4-ylmethyl}-1,3-benzoxazol-2(3H)-one

Recent Advances in the Study of 3-{2-(4-Nitrophenyl)-1,3-thiazol-4-ylmethyl}-1,3-benzoxazol-2(3H)-one (CAS: 903852-44-8)

The compound 3-{2-(4-Nitrophenyl)-1,3-thiazol-4-ylmethyl}-1,3-benzoxazol-2(3H)-one (CAS: 903852-44-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the nitrophenyl and benzoxazolone moieties in its structure has been shown to confer high binding affinity to target proteins, making it a promising candidate for drug development. Advanced computational modeling and X-ray crystallography have further elucidated its interaction mechanisms at the molecular level.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of cellular responses to stress and inflammation. Notably, its ability to selectively inhibit these pathways with minimal off-target effects has positioned it as a lead compound for the development of novel anti-inflammatory and anti-cancer agents.

Current research efforts are also exploring the compound's potential in combination therapies, where it is being tested alongside conventional chemotherapeutic agents to enhance therapeutic outcomes. Preliminary results indicate synergistic effects, particularly in resistant cancer cell lines, suggesting a broader applicability in clinical settings.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing studies are employing structural modifications and formulation strategies to address these limitations, with the goal of advancing the compound into preclinical trials.

In conclusion, 3-{2-(4-Nitrophenyl)-1,3-thiazol-4-ylmethyl}-1,3-benzoxazol-2(3H)-one represents a compelling area of research with significant potential for therapeutic innovation. Continued investigation into its mechanisms and applications will be crucial in unlocking its full clinical potential.